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Compound of Interest

Compound Name: Mandelic acid-2,3,4,5,6-d5

Cat. No.: B047063

Safety Data Sheet: Mandelic Acid-d5

An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive safety and technical overview of Mandelic Acid-d5. It
Is intended for researchers, scientists, and professionals in the field of drug development who
may handle this compound. This guide details the toxicological, physical, and chemical
properties, as well as essential safety protocols and experimental methodologies.

Section 1: Chemical Identification and Properties

Mandelic acid-d5 is the deuterated form of mandelic acid, an aromatic alpha-hydroxy acid. The
deuterium labeling is on the phenyl group. The safety profile of Mandelic Acid-d5 is expected to
be closely aligned with that of its non-deuterated counterpart, with the primary physical
difference being its molecular weight.

Table 1: Chemical and Physical Properties
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Property Value Reference
Product Name (+)-Mandelic-2,3,4,5,6-d5 Acid [1]

CAS Number 70838-71-0 [1]
Molecular Formula CsH3Ds0s [2]
Molecular Weight 157.18 g/mol [2]
Appearance White crystalline powder [3]

Melting Point 119-121 °C [4]
Solubility Soluble in water, alcohol, and 1]

ether.

Stable under normal
. conditions. Sensitive to light;
Stability [61[7]
darkens and decomposes on

prolonged exposure.

Section 2: Hazard Identification and Toxicological
Summary

Mandelic acid is classified as causing serious eye damage.[8] It may also cause skin and
respiratory irritation.[7] The toxicological properties of the deuterated form have not been fully
investigated, but are presumed to be similar to the non-deuterated compound.

Table 2: Toxicological Data
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Test Species Route Value Reference
Acute Oral

o Rat Oral > 5000 mg/kg [9]
Toxicity (LD50)

Not classified as

a skin irritant,

Skin
o ] though contact
Irritation/Corrosio - - [10][11]
may cause
n
irritation in some
individuals.
Causes serious
Serious Eye eye damage
o - - [8][10][11]
Damage/Irritation (GHS Category
1).
) ) No sensitizing
Respiratory/Skin
L - - effects are [12]
Sensitization
known.
Not listed by
Carcinogenicity - - IARC, NTP, or [12]
OSHA.

Section 3: Experimental Protocols

The toxicological data presented in safety data sheets are typically generated using
standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD). Below are outlines of the methodologies likely
employed to assess the hazards of mandelic acid.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the LD50 and classify a substance based on its acute oral
toxicity.
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 Principle: A stepwise procedure with a limited number of animals per step is used. The
outcome of each step determines the subsequent step. The method aims to classify the
substance into a toxicity class rather than determining a precise LD50.[13][14]

e Animal Model: Typically, young adult female rats are used.[15]
e Procedure:
o Animals are fasted prior to administration of the substance.[16]
o The substance is administered orally via gavage in a single dose.[16]
o A starting dose (e.g., 300 mg/kg) is selected based on available information.[15]
o Agroup of animals is dosed at the selected level.
o The animals are observed for mortality and clinical signs of toxicity for at least 14 days.[15]

o The number of mortalities within a defined period determines the next step: dosing at a
lower or higher fixed dose level or concluding the test.[14]

Skin Irritation - OECD Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method is used to identify substances that cause skin irritation.

e Principle: The test substance is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model, which mimics the upper layers of human skin.[3][17] Irritant
chemicals cause damage to the cells, which is measured by a decrease in cell viability.[18]

e Procedure:
o The test substance is applied to the surface of the RhE tissue.[18]

o After a defined exposure period (e.g., 60 minutes), the substance is removed by washing.
[18]

o The tissue is incubated for a post-exposure period (e.g., 42 hours).[18]
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o Cell viability is assessed by the enzymatic conversion of a vital dye (MTT) into a colored
formazan salt, which is then measured spectrophotometrically.[17][18]

o A substance is identified as an irritant if the cell viability is reduced below a certain
threshold (< 50%) compared to negative controls.[18]

Serious Eye Damagel/lrritation - OECD Guideline 405
(Acute Eye Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or serious eye
damage.

o Principle: The test substance is applied in a single dose to one eye of an experimental
animal, with the untreated eye serving as a control.[12] The degree of eye irritation/corrosion
is then evaluated and scored at specific intervals.[12]

« Animal Model: The albino rabbit is the preferred species.[2]

e Procedure:
o A small amount of the test substance is instilled into the conjunctival sac of one eye.[2]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[6][19]
o Ocular lesions, including effects on the cornea, iris, and conjunctiva, are scored.

o The duration of observation can be extended up to 21 days to assess the reversibility of
the effects.[12][19]

o The use of analgesics and anesthetics is recommended to minimize animal pain and
distress.[2]

Section 4: Handling, Storage, and First Aid
Handling and Personal Protective Equipment (PPE)

e Handle in a well-ventilated area.[1]
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Avoid formation of dust and aerosols.[1]

Wear appropriate protective clothing, including chemical-resistant gloves and a lab coat.[1]

Use tightly fitting safety goggles or a face shield.[1]

Wash hands thoroughly after handling.[10]

Storage

e Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed.[1]
e Protect from light.[7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.[10][11]

o Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get medical
advice/attention.[11]

« Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician if symptoms occur.[8][20]

¢ Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Call a physician or poison control center immediately.[9][20]

Section 5: Visualized Workflows and Pathways
First Aid Response Workflow
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Immediate Actions

Eye Contact:
Rinse with water for 15 min.
Remove contacts.

Exposure Event Skin Contact:

‘Wash with soap and water.

if irritation persists

Medical Attention

Exposure Occurs
(Eye, Skin, Inhalation, Ingestion)

Seek Immediate Medical Attention
(Especially for eye contact and ingestion)

==

if symptoms occur

Provide SDS to medical personnel )
Inhalation:

Move to fresh air.

Ingestion:
Rinse mouth.
Do NOT induce vomiting.

Click to download full resolution via product page

Caption: Workflow for first aid response to Mandelic Acid-d5 exposure.

Spill Cleanup and Containment Workflow
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Spill Detected

( Evacuate unnecessary personnel )

'

Ensure adequate ventilation

i

Wear appropriate PPE
(Gloves, Goggles, Respirator)

Contain spill
Prevent entry into drains

Sweep or vacuum up solid material
Avoid generating dust

'

( Place in a suitable, closed container for disposal )

'

( Clean spill area thoroughly )

Dispose of waste according to
local regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for safe cleanup of a Mandelic Acid-d5 spill.
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Bacterial Metabolic Pathway of Mandelic Acid

Mandelic acid is degraded by some bacteria, such as Pseudomonas putida, through a specific

((R,S)-Mandelate)

Mandelate Racemase

((S)-Mandelate)

S-Mandelate Dehydrogenase

(Benzoylformate)

Benzoylformate Decarboxylase

(Benzaldehyde)

Benzaldehyde Dehydrogenase

Benzoate

Downstream
Benzoic Acid Degradation

Click to download full resolution via product page

metabolic pathway.[21][22]

Caption: Bacterial degradation pathway of mandelic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet for "Mandelic acid-d5"]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b047063#safety-
data-sheet-for-mandelic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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